Cas no 78113-36-7 (L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-)

The compound L-Lysine, N-(N-acetylmuramoyl)-L-alanyl-D-α-glutaminyl-N6-(1-oxooctadecyl)- is a synthetic peptidoglycan derivative with structural similarities to bacterial cell wall components. Its key advantages include its role as a potent immunomodulator, capable of stimulating innate immune responses through interactions with pattern recognition receptors (PRRs). The incorporation of a long-chain fatty acyl group (1-oxooctadecyl) enhances its lipophilicity, improving membrane permeability and bioavailability. This modification also contributes to its stability in biological systems, making it suitable for research in immunology and vaccine adjuvant development. Its well-defined structure allows for precise mechanistic studies, aiding investigations into host-pathogen interactions and immune signaling pathways.
L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- structure
78113-36-7 structure
Product Name:L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-
CAS No:78113-36-7
MF:C43H78N6O13
MW:887.111833095551
MDL:MFCD00871261
CID:565034
PubChem ID:6917906
Update Time:2025-06-09

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- Chemical and Physical Properties

Names and Identifiers

    • L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-
    • Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH?
    • Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH₂
    • Ac-muramyl-Ala-D-Isogln-Lys(stearoyl)-OH, Muroctasin, Romurtide, MDP-Lys(L 18)
    • ROMURTIDE
    • Ac-muramyl-A
    • dj-7041
    • MDP-LYS(L 18)
    • MUROCTASIN
    • Muroctasine
    • Muroetasin
    • N-Acetylmuramyl-Ala-D-isoglutaminyl-Nε-stearoyl-Lys
    • nopia
    • N-Acetylmuramyl-alanyl-D-isoglutaminyl-N'-stearoyl-lysine
    • SCHEMBL58789
    • 78113-36-7
    • N-Acetylmuramyl-Ala-D-isoglutaminyl-Nepsilon-stearoyl-Lys
    • MFCD00871261
    • CHEMBL1908331
    • (2S)-2-((4R)-4-((2S)-2-((2R)-2-((3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yloxy)propanamido)propanamido)-5-amino-5-oxopentanamido)-6-stearamidohexanoic acid
    • MDP-lys(L18)
    • NCGC00521952-01
    • CHEBI:32106
    • (2S)-2-[[(4R)-4-[[(2S)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoyl]amino]-5-amino-5-oxopentanoyl]amino]-6-(octadecanoylamino)hexanoic acid
    • MDL： MFCD00871261
    • Inchi： 1S/C43H78N6O13/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-23-34(52)45-26-21-20-22-32(42(58)59)48-35(53)25-24-31(39(44)55)49-40(56)28(2)46-41(57)29(3)61-38-36(47-30(4)51)43(60)62-33(27-50)37(38)54/h28-29,31-33,36-38,43,50,54,60H,5-27H2,1-4H3,(H2,44,55)(H,45,52)(H,46,57)(H,47,51)(H,48,53)(H,49,56)(H,58,59)/t28-,29+,31+,32-,33+,36+,37+,38+,43?/m0/s1
    • InChI Key： FKHUGQZRBPETJR-FZKCHLSLSA-N
    • SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1CO)O)O[C@@H](C(N[C@@H](C)C(N[C@@H](C(N)=O)CCC(N[C@H](C(=O)O)CCCCNC(CCCCCCCCCCCCCCCCC)=O)=O)=O)=O)C)NC(C)=O)O

Computed Properties

  • Exact Mass: 886.56300
  • Monoisotopic Mass: 886.56268656g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 62
  • Rotatable Bond Count: 40
  • Complexity: 1360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 305Ų

Experimental Properties

  • Melting Point: 176-178°
  • PSA: 305.04000
  • LogP: 4.36240
  • pka: 5.70(at 25℃)
  • Specific Rotation: D20 +24.9° (c = 1 in methanol)

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- Security Information

  • WGK Germany：3
  • RTECS：OL5545000
  • Toxicity：LD50 in male, female mice, male, female rats, dogs (mg/kg): 436, 625, 761, 801, >200 s.c. (Ono)

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB477924-1 mg
Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .
 78113-36-7
1mg
 €401.00 2023-06-15
abcr
AB477924-5 mg
Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .
 78113-36-7
5mg
 €1454.00 2023-06-15
TargetMol Chemicals
TP2405-100 mg
Romurtide
 78113-36-7 98%
100mg
 待询 2023-05-31
TargetMol Chemicals
TP2405-500 mg
Romurtide
 78113-36-7 98%
500mg
 待询 2023-05-31
abcr
AB477924-1mg
Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .
 78113-36-7
1mg
 €425.70 2025-02-14
abcr
AB477924-5mg
Ac-muramyl-Ala-D-Glu(Lys(stearoyl)-OH)-NH2; .
 78113-36-7
5mg
 €1552.30 2025-02-14

L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:78113-36-7)L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-
Order Number:A1177006
Stock Status:in Stock
Quantity:5mg/1mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:35
Price ($):862.0/238.0
Email:sales@amadischem.com

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78113-36-7 (L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-) Related Products

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Amadis Chemical Company Limited
(CAS:78113-36-7)L-Lysine,N-(N-acetylmuramoyl)-L-alanyl-D-a-glutaminyl-N6-(1-oxooctadecyl)-
A1177006
Purity:99%/99%
Quantity:5mg/1mg
Price ($):862.0/238.0
Email